methyl 2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}butanoate

• IUPAC Name: methyl 2-(7-oxo-3-phenyltriazolo[4,5-d]pyrimidin-6-yl)butanoate
• InChI: InChI=1S/C15H15N5O3/c1-3-11(15(22)23-2)19-9-16-13-12(14(19)21)17-18-20(13)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3
• InChI Key: ITPUTAFJVFETGG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC)N1C=NC2=C(C1=O)N=NN2C3=CC=CC=C3
• Molecular Formula: C15H15N5O3
• Molecular Weight: 313.31 g/mol

Description

Compounds with structures similar to “methyl 2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}butanoate” often belong to a group of heterocyclic compounds that include triazolo[4,5-d]pyrimidines. These compounds are known for their wide range of biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized via reactions involving hydrazonoyl halides with alkyl carbothioates, carbothioamides, and tetrahydropyrimidin-diones.

Molecular Structure Analysis

The molecular structure of similar compounds is often established based on spectral data, elemental analyses, and alternative synthetic routes.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve hydrazonoyl halides as reagents for the synthesis of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely. They are often determined through various spectroscopic techniques.

Mechanism of Action

The mechanism of action for these types of compounds often depends on their specific biological activity. For example, some similar compounds have been found to have antimicrobial activity.

Future Directions

The future research directions for similar compounds often involve further exploration of their biological activities and potential applications in drug design and development.